Cas no 29799-22-2 (Diapocynin)
Diapocynin Chemical and Physical Properties
Names and Identifiers
-
- 1,1′-(6,6′-Dihydroxy-5,5′-dimethoxy[1,1′-biphenyl]-3,3′-diyl)bis-ethanone
- 4′,4′′′-Dihydroxy-5′,5′′′-dimethoxy-3′,3′′′-biacetophenone (8CI)
- Dehydrodiacetovanillone
- 1,1'-(6,6'-Dihydroxy-5,5'-dimethoxy[1,1'-biphenyl]-3,3'-diyl)bis[ethanone]
- diapocynin
- 1-[3-(5-acetyl-2-hydroxy-3-methoxyphenyl)-4-hydroxy-5-methoxyphenyl]ethanone
- AOB1611
- SYN5096
- 1,1'-(6,6'-dihydroxy-5,5'-dimethoxy[1,1'-biphenyl]-3,3'-diyl)bis-ethanone
- GLXC-02522
- Ethanone, 1,1'-(6,6'-dihydroxy-5,5'-dimethoxy[1,1'-biphenyl]-3,3'-diyl)bis-
- HY-121097
- AKOS037643446
- 1,1'-(6,6'-Dihydroxy-5,5'-dimethoxy-[1,1'-biphenyl]-3,3'-diyl)bis(ethan-1-one)
- CS-0079445
- 1-(5'-Acetyl-6,2'-dihydroxy-5,3'-dimethoxy-biphenyl-3-yl)-ethanone
- 1,1'-(6,6'-Dihydroxy-5,5'-dimethoxy(1,1'-biphenyl)-3,3'-diyl)bis(ethanone)
- CHEMBL38775
- 29799-22-2
- A65KM2ZD49
- UNII-A65KM2ZD49
- DTXSID701032857
- Ethanone, 1,1'-(6,6'-dihydroxy-5,5'-dimethoxy(1,1'-biphenyl)-3,3'-diyl)bis-
- 3',3'''-Biacetophenone, 4',4'''-dihydroxy-5',5'''-dimethoxy-
- AS-16460
- SCHEMBL4548341
- Diapocynin
-
- Inchi: 1S/C18H18O6/c1-9(19)11-5-13(17(21)15(7-11)23-3)14-6-12(10(2)20)8-16(24-4)18(14)22/h5-8,21-22H,1-4H3
- InChI Key: HLNDPICGHQGWSU-UHFFFAOYSA-N
- SMILES: O(C)C1=CC(C(C)=O)=CC(=C1O)C1C=C(C(C)=O)C=C(C=1O)OC
Computed Properties
- Exact Mass: 330.11033829 g/mol
- Monoisotopic Mass: 330.11033829 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 24
- Rotatable Bond Count: 5
- Complexity: 422
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 93.1
- Molecular Weight: 330.3
Experimental Properties
- Density: 1.257±0.06 g/cm3 (20 ºC 760 Torr),
- Melting Point: 310-312 ºC
- Solubility: Very slightly soluble (0.24 g/l) (25 º C),
Diapocynin Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | D920678-5mg |
Diapocynin |
29799-22-2 | ≥98% (HPLC) | 5mg |
¥833.40 | 2022-01-13 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci21276-1mg |
Diapocynin |
29799-22-2 | 98% | 1mg |
¥377.00 | 2023-09-09 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci21276-5mg |
Diapocynin |
29799-22-2 | 98% | 5mg |
¥893.00 | 2023-09-09 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci21276-10mg |
Diapocynin |
29799-22-2 | 98% | 10mg |
¥1599.00 | 2023-09-09 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci21276-25mg |
Diapocynin |
29799-22-2 | 98% | 25mg |
¥3401.00 | 2023-09-09 | |
| 1PlusChem | 1P00BKD8-1mg |
Dehydrodiacetovanillone |
29799-22-2 | ≥98% | 1mg |
$72.00 | 2025-02-25 | |
| 1PlusChem | 1P00BKD8-5mg |
Dehydrodiacetovanillone |
29799-22-2 | ≥98% | 5mg |
$123.00 | 2025-02-25 | |
| 1PlusChem | 1P00BKD8-10mg |
Dehydrodiacetovanillone |
29799-22-2 | ≥98% | 10mg |
$191.00 | 2025-02-25 | |
| 1PlusChem | 1P00BKD8-25mg |
Dehydrodiacetovanillone |
29799-22-2 | ≥98% | 25mg |
$375.00 | 2025-02-25 | |
| A2B Chem LLC | AF38812-1mg |
Dehydrodiacetovanillone |
29799-22-2 | ≥98% | 1mg |
$29.00 | 2024-04-20 |
Diapocynin Related Literature
-
Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
Additional information on Diapocynin
Exploring the Potential of Diapocynin (CAS No. 29799-22-2): A Promising Compound in Biomedical Research
Diapocynin (CAS No. 29799-22-2) is a synthetic derivative of apocynin, a naturally occurring compound found in the roots of Apocynum cannabinum. This compound has garnered significant attention in recent years due to its potential therapeutic applications, particularly in the fields of neuroprotection, anti-inflammatory responses, and oxidative stress management. Researchers are increasingly exploring its mechanisms of action, making it a hot topic in biomedical and pharmaceutical discussions.
One of the most compelling aspects of Diapocynin is its role as a NADPH oxidase inhibitor. NADPH oxidase enzymes are known to produce reactive oxygen species (ROS), which, when overproduced, can lead to cellular damage and contribute to various diseases. By targeting this pathway, Diapocynin shows promise in mitigating conditions linked to oxidative stress, such as neurodegenerative disorders like Parkinson's disease and Alzheimer's disease. This connection has made it a subject of interest in neurodegenerative disease research.
In addition to its neuroprotective properties, Diapocynin has been studied for its anti-inflammatory effects. Chronic inflammation is a common underlying factor in many diseases, including cardiovascular disorders, diabetes, and autoimmune conditions. Researchers have found that Diapocynin can modulate inflammatory pathways, potentially offering a novel approach to managing these conditions. This has led to increased searches for terms like "Diapocynin anti-inflammatory" and "Diapocynin and immune response" in scientific databases.
The compound's unique chemical structure (CAS No. 29799-22-2) also makes it a valuable tool in drug discovery and pharmacology. Its ability to cross the blood-brain barrier enhances its potential as a therapeutic agent for central nervous system disorders. This characteristic has sparked interest in Diapocynin-based therapies, with many researchers investigating its pharmacokinetics and safety profile.
Another area where Diapocynin is making waves is in cardiovascular research. Studies suggest that it may help protect against ischemia-reperfusion injury, a common complication in heart attacks and strokes. By reducing oxidative damage during reperfusion, Diapocynin could improve outcomes for patients with these life-threatening conditions. This has led to a surge in searches for "Diapocynin heart health" and "Diapocynin stroke recovery".
Beyond its biomedical applications, Diapocynin is also being explored in anti-aging research. Oxidative stress is a major contributor to aging, and compounds that can mitigate this process are highly sought after. Preliminary studies indicate that Diapocynin may help protect cells from age-related damage, making it a potential candidate for longevity research. This has generated interest in queries like "Diapocynin and aging" and "Diapocynin lifespan extension".
The growing body of research on Diapocynin (CAS No. 29799-22-2) highlights its versatility and potential across multiple therapeutic areas. As scientists continue to uncover its mechanisms and applications, this compound is likely to remain at the forefront of biomedical innovation. For those interested in the latest developments, keeping an eye on Diapocynin research updates and clinical trials is essential.
In conclusion, Diapocynin represents a fascinating area of study with broad implications for human health. Its unique properties and diverse applications make it a compound worth watching in the coming years. Whether you're a researcher, healthcare professional, or simply curious about cutting-edge science, understanding Diapocynin and its potential benefits is an exciting journey into the future of medicine.
29799-22-2 (Diapocynin) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)